Cas no 1279818-88-0 (Tert-Butyl 1,3-dibromo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate)

Tert-Butyl 1,3-dibromo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate is a brominated heterocyclic compound featuring an imidazopyrazine core protected by a tert-butyloxycarbonyl (Boc) group. This intermediate is valuable in medicinal chemistry and organic synthesis due to its reactivity at the dibromo sites, enabling further functionalization. The Boc group enhances stability, facilitating handling and storage while allowing selective deprotection under mild acidic conditions. Its rigid bicyclic structure makes it a useful scaffold for designing bioactive molecules, particularly in pharmaceutical research targeting kinase inhibitors or other therapeutic agents. The compound’s high purity and well-defined reactivity profile ensure consistent performance in cross-coupling and nucleophilic substitution reactions.
Tert-Butyl 1,3-dibromo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate structure
1279818-88-0 structure
Product Name:Tert-Butyl 1,3-dibromo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate
CAS No:1279818-88-0
MF:C11H15Br2N3O2
MW:381.063700914383
CID:4823570
Update Time:2025-05-19

Tert-Butyl 1,3-dibromo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 1,3-dibromo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate
    • imidazo[1,5-a]pyrazine-7(8h)-carboxylic acid,1,3-dibromo-5,6-dihydro-,1,1-dimethylethyl ester
    • Tert-Butyl 1,3-dibromo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate
    • Inchi: 1S/C11H15Br2N3O2/c1-11(2,3)18-10(17)15-4-5-16-7(6-15)8(12)14-9(16)13/h4-6H2,1-3H3
    • InChI Key: XEPFRIWUCRVVMV-UHFFFAOYSA-N
    • SMILES: BrC1=NC(=C2CN(C(=O)OC(C)(C)C)CCN21)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 335
  • XLogP3: 2.5
  • Topological Polar Surface Area: 47.4

Tert-Butyl 1,3-dibromo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A099001380-5g
tert-Butyl 1,3-dibromo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate
1279818-88-0 97%
5g
2,090.40 USD 2021-06-01
Alichem
A099001380-10g
tert-Butyl 1,3-dibromo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate
1279818-88-0 97%
10g
2,867.60 USD 2021-06-01
Alichem
A099001380-25g
tert-Butyl 1,3-dibromo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate
1279818-88-0 97%
25g
4,924.50 USD 2021-06-01

Additional information on Tert-Butyl 1,3-dibromo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate

Professional Introduction to Tert-Butyl 1,3-dibromo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate (CAS No. 1279818-88-0)

Tert-Butyl 1,3-dibromo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate, identified by its CAS number 1279818-88-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyrazine class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The presence of multiple bromine atoms and a carboxylate functional group makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The< strong>Tert-butyl substituent in the molecular structure contributes to the steric stability of the compound, which is a critical factor in drug design. The tert-butyl group enhances the lipophilicity of the molecule, facilitating better membrane penetration and improving pharmacokinetic properties. This characteristic is particularly valuable in designing drugs that require efficient absorption and distribution within the body.

Imidazopyrazines have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The specific arrangement of nitrogen atoms and double bonds in the< strong>1,3-dibromo-5,6-dihydroimidazo[1,5-a]pyrazine core structure allows for interactions with various biological targets. Recent research has highlighted the potential of this scaffold in inhibiting kinases and other enzymes involved in cancer progression. The< strong>7(8H)-carboxylate moiety further enhances the compound's solubility and reactivity, making it an attractive candidate for further derivatization and optimization.

In recent years, there has been a surge in interest towards developing small-molecule inhibitors for targeted therapy. Tert-butyl 1,3-dibromo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate has been explored as a precursor in synthesizing novel inhibitors that target specific pathways implicated in diseases such as cancer and neurodegenerative disorders. The brominated imidazopyrazine core provides multiple sites for chemical modification, allowing researchers to fine-tune the pharmacological profile of the compound.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of bromine atoms at the 1 and 3 positions of the imidazopyrazine ring is a critical step that influences the overall reactivity and biological activity of the molecule. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity.

One of the most compelling aspects of Tert-butyl 1,3-dibromo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate is its potential as a lead compound for drug discovery. Preclinical studies have demonstrated its efficacy in inhibiting certain enzymes associated with tumor growth and metastasis. The< strong>Tert-butyl group's steric hindrance appears to prevent unwanted side reactions while maintaining sufficient bioavailability. This balance is crucial for developing drugs that are both effective and safe.

The carboxylate functional group at the 7(8H) position adds another layer of functionality to the molecule. It can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, it serves as a handle for further chemical modifications through esterification or amidation reactions. These modifications can be tailored to improve solubility or target specificity.

The growing body of evidence supporting the therapeutic potential of imidazopyrazines has prompted researchers to explore new derivatives of Tert-butyl 1,3-dibromo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate. By leveraging computational modeling and high-throughput screening techniques, scientists are identifying structural analogs with enhanced potency and reduced toxicity. These efforts are part of a broader trend towards rational drug design based on detailed molecular understanding.

The industrial significance of this compound cannot be overstated. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in pharmaceutical manufacturing. As demand for targeted therapies increases worldwide,< strong>Tert-butyl 1,< strong>3-dibromo-< strong>5,< strong>6-dihydroimidazo[< strong>1,< strong>5-a]pyrazine-< strong>7(< strong>8H)-carboxylate is poised to play a pivotal role in meeting this demand.

In conclusion,< strong>Tert-butyl 1,< strong>3-dibromo-< strong>5,< strong>6-dihydroimidazo[< strong>1,< strong>5-a]pyrazine-< strong>7(< strong>8H)-carboxylate (CAS No.< strong>1279818-88-0) represents a promising candidate for further development in pharmaceutical research. Its unique structural features offer multiple opportunities for designing novel therapeutic agents with significant clinical implications. As research continues to uncover new applications for this compound,, its importance in drug discovery is expected to grow even further.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.